Cas no 1361649-00-4 (3-Hydroxy-5-(2,3,6-trichlorophenyl)picolinic acid)

• Product Name: 3-Hydroxy-5-(2,3,6-trichlorophenyl)picolinic acid
• CAS No: 1361649-00-4
• MF: C₁₂H₆Cl₃NO₃
• MW: 318.539940357208
• CID: 4919761
• Update Time: 2025-10-29

3-Hydroxy-5-(2,3,6-trichlorophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-5-(2,3,6-trichlorophenyl)picolinic acid

• Inchi： 1S/C12H6Cl3NO3/c13-6-1-2-7(14)10(15)9(6)5-3-8(17)11(12(18)19)16-4-5/h1-4,17H,(H,18,19)
• InChI Key： GXRCSHOKNVPNDF-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C=NC(C(=O)O)=C(C=1)O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 344
• XLogP3: 4.4
• Topological Polar Surface Area: 70.4

Additional information on 3-Hydroxy-5-(2,3,6-trichlorophenyl)picolinic acid

Introduction to 3-Hydroxy-5-(2,3,6-trichlorophenyl)picolinic acid (CAS No. 1361649-00-4) and Its Emerging Applications in Chemical Biology

3-Hydroxy-5-(2,3,6-trichlorophenyl)picolinic acid, identified by the chemical identifier CAS No. 1361649-00-4, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the class of picolinic acid derivatives, which are known for their diverse pharmacological and biochemical roles. The presence of hydroxyl and trichlorophenyl substituents in its molecular structure imparts distinct reactivity and functionality, making it a valuable scaffold for drug discovery and molecular research.

The structural motif of 3-Hydroxy-5-(2,3,6-trichlorophenyl)picolinic acid features a benzoic acid core with hydroxyl and trichlorophenyl groups at key positions. This arrangement not only enhances its solubility in polar solvents but also influences its interaction with biological targets. The trichlorophenyl group, in particular, is known to exhibit strong electron-withdrawing effects, which can modulate the compound's reactivity and binding affinity. Such structural features have made it a subject of interest for synthesizing novel bioactive molecules.

In recent years, advancements in computational chemistry and high-throughput screening have enabled researchers to explore the pharmacological potential of 3-Hydroxy-5-(2,3,6-trichlorophenyl)picolinic acid more effectively. Studies have suggested that this compound may possess inhibitory properties against various enzymes and receptors involved in metabolic pathways. For instance, preliminary in vitro assays have indicated that it could interfere with the activity of enzymes such as cytochrome P450 monooxygenases, which play crucial roles in drug metabolism and detoxification processes.

Moreover, the compound's ability to modulate oxidative stress pathways has been a focus of recent research. Reactive oxygen species (ROS) are known to contribute to cellular damage and are implicated in numerous diseases, including neurodegenerative disorders and cancer. The hydroxyl group in 3-Hydroxy-5-(2,3,6-trichlorophenyl)picolinic acid may participate in redox reactions, potentially acting as a scavenger for ROS or influencing the activity of antioxidant enzymes. This property makes it an attractive candidate for developing therapeutics aimed at mitigating oxidative stress-related pathologies.

Another area of interest is the compound's interaction with DNA and RNA molecules. Picolinic acid derivatives are known to exhibit DNA intercalation capabilities, which can affect gene expression and cellular proliferation. The chlorinated phenyl ring in 3-Hydroxy-5-(2,3,6-trichlorophenyl)picolinic acid may enhance its ability to bind nucleic acids through hydrophobic interactions or hydrogen bonding. Such interactions could be exploited for developing agents targeting specific genetic sequences or for applications in gene delivery systems.

The synthesis of 3-Hydroxy-5-(2,3,6-trichlorophenyl)picolinic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the trichlorophenyl group efficiently. Additionally, green chemistry principles have been applied to minimize waste and improve sustainability in its production process.

From a commercial perspective, 3-Hydroxy-5-(2,3,6-trichlorophenyl)picolinic acid is being evaluated for potential applications in pharmaceuticals and agrochemicals. Its structural versatility allows for modifications that could enhance its efficacy or selectivity for specific biological targets. Collaborative efforts between academic researchers and industry scientists are ongoing to explore its full therapeutic potential.

The regulatory landscape for compounds like 3-Hydroxy-5-(2,3,6-trichlorophenyl)picolinic acid is also evolving with advancements in safety assessment methodologies. Comprehensive toxicological studies are being conducted to evaluate its potential side effects and determine safe dosage ranges. These studies are crucial for ensuring that any future applications of this compound are both effective and safe for human use.

In conclusion,3-Hydroxy-5-(2,3,6-trichlorophenyl)picolinic acid (CAS No. 1361649-00-4) represents a promising candidate for further research in chemical biology and drug discovery. Its unique structural features combined with emerging data on its biological activities make it a valuable asset for developing novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action,this compound holds significant promise for addressing various health challenges.